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Compound of Interest

Compound Name: Solanacol

Cat. No.: B15595456 Get Quote

Disclaimer: As of the compilation of this document, a specific Safety Data Sheet (SDS) with

detailed disposal instructions for Solanacol is not publicly available. The following procedures

are based on general best practices for the disposal of complex organic molecules in a

laboratory setting. It is imperative to consult with your institution's Environmental Health and

Safety (EHS) department for specific guidance and to ensure compliance with all local, state,

and federal regulations.

Solanacol, a naturally occurring strigolactone, is a potent germination stimulant used in various

research applications. While specific toxicity data is limited, it is prudent to handle and dispose

of this compound with the same care as any other biologically active laboratory chemical.

Solanacol: Key Characteristics
Property Value

Chemical Formula C₁₉H₁₈O₆

Molar Mass Approximately 342.34 g/mol

Appearance Typically a solid powder

Primary Function Plant germination stimulant
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The primary goal for the disposal of Solanacol is to prevent its release into the environment

where it could have unintended biological effects. The recommended method of disposal is

through a licensed hazardous waste contractor, typically arranged by your institution's EHS

department.

Waste Segregation and Collection:
Solid Waste:

Collect all unused or expired Solanacol powder in its original container or a clearly

labeled, sealed, and chemically compatible container.

Contaminated materials such as weighing paper, pipette tips, gloves, and bench paper

should be collected in a designated, sealed plastic bag or container labeled "Solanacol
Contaminated Debris."

Liquid Waste (Solutions):

Aqueous or solvent-based solutions containing Solanacol should be collected in a

dedicated, sealed, and properly labeled waste container.

Do not mix Solanacol solutions with other chemical waste streams unless explicitly

approved by your EHS department. The container should be labeled with the full chemical

name ("Solanacol") and the solvent used.

Labeling:
Proper labeling is critical for safe disposal. All waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "Solanacol"

The approximate concentration and quantity of the waste

The date the waste was first added to the container

The name of the principal investigator or research group

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15595456?utm_src=pdf-body
https://www.benchchem.com/product/b15595456?utm_src=pdf-body
https://www.benchchem.com/product/b15595456?utm_src=pdf-body
https://www.benchchem.com/product/b15595456?utm_src=pdf-body
https://www.benchchem.com/product/b15595456?utm_src=pdf-body
https://www.benchchem.com/product/b15595456?utm_src=pdf-body
https://www.benchchem.com/product/b15595456?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage:
Store waste containers in a designated and secure satellite accumulation area within the

laboratory.

Ensure containers are kept closed except when adding waste.

Store in a cool, dry place away from incompatible materials.

Disposal Request:
Once the waste container is full or is ready for disposal, follow your institution's procedures

to request a hazardous waste pickup from the EHS department.

Do not dispose of Solanacol down the drain or in the regular trash.

Experimental Protocol: Decontamination of Labware
For reusable labware (e.g., glassware) that has come into contact with Solanacol, a thorough

decontamination procedure is necessary.

Initial Rinse: Rinse the labware with a suitable solvent in which Solanacol is soluble (e.g.,

acetone or ethanol). Collect this initial rinse as hazardous waste.

Wash: Wash the labware with a laboratory-grade detergent and hot water.

Final Rinse: Rinse thoroughly with deionized water.

Drying: Allow the labware to air dry or place it in a drying oven.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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